![molecular formula C16H17ClN2O3 B268593 N-(4-chlorophenyl)-N'-[3-(2-methoxyethoxy)phenyl]urea](/img/structure/B268593.png)
N-(4-chlorophenyl)-N'-[3-(2-methoxyethoxy)phenyl]urea
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Overview
Description
N-(4-chlorophenyl)-N'-[3-(2-methoxyethoxy)phenyl]urea, also known as CEP-9722, is a small molecule inhibitor of protein tyrosine phosphatase 1B (PTP1B). PTP1B is a negative regulator of insulin signaling, and inhibitors of PTP1B have been the focus of research for the treatment of type 2 diabetes and obesity. CEP-9722 has shown promising results in preclinical studies, and its synthesis method, mechanism of action, biochemical and physiological effects, and limitations for lab experiments will be discussed in
Mechanism of Action
PTP1B is a negative regulator of insulin signaling, and inhibitors of PTP1B have been shown to improve insulin sensitivity and glucose homeostasis. N-(4-chlorophenyl)-N'-[3-(2-methoxyethoxy)phenyl]urea inhibits PTP1B by binding to the enzyme's active site and preventing it from dephosphorylating insulin receptor substrate-1 (IRS-1), a key mediator of insulin signaling. This leads to increased insulin signaling and improved glucose homeostasis.
Biochemical and Physiological Effects:
This compound has been shown to improve glucose tolerance and insulin sensitivity in animal models of type 2 diabetes and obesity. In addition, this compound has been shown to reduce body weight and adiposity in obese animals. These effects are likely due to the inhibition of PTP1B and the resulting improvement in insulin signaling.
Advantages and Limitations for Lab Experiments
One advantage of N-(4-chlorophenyl)-N'-[3-(2-methoxyethoxy)phenyl]urea is its specificity for PTP1B, which reduces the likelihood of off-target effects. In addition, this compound has shown good pharmacokinetic properties in preclinical studies, including good oral bioavailability and a long half-life. However, one limitation of this compound is its low solubility, which can make it difficult to work with in lab experiments.
Future Directions
Future research on N-(4-chlorophenyl)-N'-[3-(2-methoxyethoxy)phenyl]urea could focus on optimizing its pharmacokinetic properties, such as improving its solubility and reducing its potential for toxicity. In addition, further studies could investigate the potential of this compound for the treatment of other metabolic disorders, such as non-alcoholic fatty liver disease. Finally, studies could investigate the potential of this compound in combination with other drugs for the treatment of type 2 diabetes and obesity.
Synthesis Methods
The synthesis of N-(4-chlorophenyl)-N'-[3-(2-methoxyethoxy)phenyl]urea involves a multi-step process that begins with the reaction of 4-chloroaniline with 3-(2-methoxyethoxy)benzaldehyde to form an intermediate Schiff base. The Schiff base is then reduced with sodium borohydride to form the corresponding amine, which is then reacted with isocyanate to form the final product, this compound. The overall yield of the synthesis is approximately 30%.
Scientific Research Applications
N-(4-chlorophenyl)-N'-[3-(2-methoxyethoxy)phenyl]urea has been extensively studied for its potential therapeutic applications in the treatment of type 2 diabetes and obesity. Preclinical studies have shown that this compound improves glucose tolerance and insulin sensitivity in animal models of these diseases. In addition, this compound has been shown to reduce body weight and adiposity in obese animals.
properties
Molecular Formula |
C16H17ClN2O3 |
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Molecular Weight |
320.77 g/mol |
IUPAC Name |
1-(4-chlorophenyl)-3-[3-(2-methoxyethoxy)phenyl]urea |
InChI |
InChI=1S/C16H17ClN2O3/c1-21-9-10-22-15-4-2-3-14(11-15)19-16(20)18-13-7-5-12(17)6-8-13/h2-8,11H,9-10H2,1H3,(H2,18,19,20) |
InChI Key |
XHEMZAGAAIUKHY-UHFFFAOYSA-N |
SMILES |
COCCOC1=CC=CC(=C1)NC(=O)NC2=CC=C(C=C2)Cl |
Canonical SMILES |
COCCOC1=CC=CC(=C1)NC(=O)NC2=CC=C(C=C2)Cl |
Origin of Product |
United States |
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